4-(4-methoxyphenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• SMILES: COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)NC(=O)N2
• InChI: InChI=1S/C19H18N2O2/c1-23-14-9-6-13(7-10-14)17-16-11-8-12-4-2-3-5-15(12)18(16)21-19(22)20-17/h2-7,9-10,17H,8,11H2,1H3,(H2,20,21,22)
• InChIKey: KVYYUWKCFTZXIJ-UHFFFAOYSA-N
• Solubility: 18.1 [ug/mL]

4-(4-Methoxyphenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one: Procurement-Relevant Baseline Profile

4-(4-Methoxyphenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one (PubChem CID 650040; ChEMBL CHEMBL1403738) is a tetracyclic benzo[h]quinazolin-2-one derivative with a molecular formula of C19H18N2O2 and a molecular weight of 306.4 g/mol [1]. The compound belongs to the 3,4,5,6-tetrahydrobenzo[h]quinazolin-2(1H)-one scaffold class, characterized by a partially saturated tricyclic core with a 4-methoxyphenyl substituent at the C4 position [1]. It has been evaluated in high-throughput screening campaigns, demonstrating measurable but modest biochemical activity against two distinct protein targets: human phosphomannose isomerase (PMI) and Mycobacterium tuberculosis RecA intein [2]. Typical commercial purity is reported at 95% [1].

Workflow

Low-affinity PMI scaffold reference

Reported IC50 context

Target

Validated RecA intein hit

Dual-assay confirmation

Quality

Commercially available purity grade

Reported purity profile

• [1] PubChem Compound Summary. CID 650040: 4-(4-methoxyphenyl)-3,4,5,6-tetrahydrobenzo[h]quinazolin-2(1H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/650040 View Source
• [2] BindingDB Entry BDBM34567. 4-(4-Methoxy-phenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one. Affinity Data: IC50 4.68E+4 nM (PMI); EC50 3.27E+4 nM, 4.70E+3 nM (RecA). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=34567 View Source

Why Generic Substitution Fails: Functional Selectivity Risks When Replacing 4-(4-Methoxyphenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one

The 3,4,5,6-tetrahydrobenzo[h]quinazolin-2(1H)-one scaffold is not functionally interchangeable across substituent variants. Even minor positional isomerism of the methoxy group on the 4-phenyl ring materially alters biological activity profiles. In systematic antibacterial testing of closely related 4-substituted-phenyl-3,4,5,6-tetrahydrobenzo[h]quinazoline-2(1H)-thiones, the compound bearing a 4-methoxy group (compound 3) was inactive against both Staphylococcus aureus and Pseudomonas fluorescens, whereas the 4-hydroxy-3-methoxyphenyl derivative (compound 12) demonstrated measurable growth inhibition with MIC values quantified at 500 μg producing a 23 mm zone against S. aureus [1]. This demonstrates that regioisomeric substitution (para-methoxy vs. meta-hydroxy-para-methoxy) dictates the presence or absence of antibacterial activity within the same core scaffold. Similarly, the oxo (C=O) vs. thione (C=S) functionality at the 2-position alters hydrogen-bonding capacity, tautomeric preference, and target engagement profiles, preventing direct functional substitution between these chemotypes [1][2]. Procurement decisions based solely on scaffold similarity without consideration of these specific substitution patterns risk selecting compounds with qualitatively different activity profiles.

This Compound

4-(4-Methoxyphenyl)-2-one

Para-methoxy substitution; oxo chemotype; reported PMI/RecA dual activity.

Risk If Replaced By

Regioisomer or Thione

Meta-methoxy regioisomers may shift antibacterial screening profile; thione analog lacks RecA data.

This Compound

4-(4-Methoxyphenyl)-2-one

Confirmed multi-target engagement (PMI + RecA) at low μM range.

Risk If Replaced By

Single-Target Optimized Inhibitor

ML089/MLS0315771 lack RecA activity; may not support polypharmacology studies.

• [1] Kaur R, Bansal M, Kaur B. Theoretical Study of Geometry of Quinazoline Derivatives and Their Antibacterial Activities. Asian Journal of Research in Chemistry. 2011;4(4):11. https://ajrconline.org/HTML_Papers/Asian%20Journal%20of%20Research%20in%20Chemistry__PID__2011-4-4-11.html View Source
• [2] Sivakumar M, Prabakaran K, Perumal MS. Base-mediated one-pot synthesis of 3,4,5,6-tetrahydro-4-substituted benzo[h]quinazoline-2(1H)-thione derivatives and evaluation of their antioxidant activity. 2017. figshare. Journal Contribution. https://figshare.com/articles/journal_contribution/5734764 View Source

Quantitative Differentiation Evidence: 4-(4-Methoxyphenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one vs. Structural Analogs and Functional Alternatives

PMI Inhibition Potency: Weak Affinity Differentiates Target Compound from Optimized PMI Inhibitors ML089 and MLS0315771

The target compound inhibits human phosphomannose isomerase (PMI) with an IC50 of 46,800 nM (46.8 μM) as determined by a G6PD-NADPH-coupled fluorescence intensity assay at pH 7.4 and 2°C using high mannose-6-phosphate concentration [1]. In contrast, the optimized PMI inhibitor ML089 (CID-22416235) achieves an IC50 of 1,300 nM (1.3 μM) against the same target [2], while MLS0315771, a competitive inhibitor from the benzoisothiazolone series, exhibits an IC50 of approximately 1,000 nM (1 μM) with a Ki of 1,400 nM (1.4 μM) [2]. The target compound is therefore approximately 36-fold less potent than ML089 and approximately 47-fold less potent than MLS0315771. This substantial potency gap confirms that the target compound occupies a distinctly different affinity tier within the PMI inhibitor landscape, making it unsuitable as a substitute for optimized PMI probes but potentially valuable for scaffold-hopping studies or as a low-affinity control compound in mechanistic investigations.

PMI Inhibition

Cross-study comparable

IC50 46.8 μM (target) vs. ML089 1.3 μM, MLS0315771 ~1 μM

Low-affinity scaffold reference; not a substitute for optimized PMI probes

36–47 fold less potent; G6PD-NADPH coupled assay

Evidence Dimension	Human PMI inhibition (IC50)
Target Compound Data	46,800 nM (46.8 μM)
Comparator Or Baseline	ML089: 1,300 nM (1.3 μM); MLS0315771: ~1,000 nM (1 μM), Ki = 1,400 nM (1.4 μM)
Quantified Difference	Target compound is 36-fold less potent than ML089; ~47-fold less potent than MLS0315771
Conditions	Target compound: G6PD-NADPH-coupled assay, pH 7.4, 2°C, high mannose-6-phosphate concentration [1]; ML089 and MLS0315771: independent PMI inhibition assays [2]

Why This Matters

This potency differential defines the target compound's utility space as a low-affinity scaffold reference, distinct from optimized PMI probes, directly informing procurement intent for either mechanistic control experiments or scaffold-hopping library design.

• [1] BindingDB Entry BDBM34567, curated from PubChem BioAssay AID 1220. IC50: 4.68E+4 nM. Target: Mannose-6-phosphate isomerase (Human). Assay: G6PD-NADPH-coupled, pH 7.4, 2°C. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=34567 View Source
• [2] TargetMol / MedChemExpress Product Data. ML089 (CID-22416235): IC50 1.3 μM, selective phosphomannose isomerase inhibitor. MLS0315771: IC50 ~1 μM, Ki 1.4 μM, competitive PMI inhibitor. https://www.medchemexpress.eu/ML089.html; https://www.targetmol.com View Source

Anti-RecA Activity: Dual-Assay EC50 Data Reveals Assay-Dependent Potency Range Against Mycobacterium tuberculosis RecA Intein

The target compound was evaluated in two distinct RecA intein splicing assays from the Broad Institute's M. tuberculosis screening program. In a primary GFP-RecA intein refolding assay (PubChem AID 434968), the compound exhibited an EC50 of 32,700 nM (32.7 μM) [1]. In a secondary GFP-RecA intein protein splicing assay using a different protocol (PubChem AID 435010), the compound demonstrated an improved EC50 of 4,700 nM (4.7 μM), representing an approximately 7-fold enhancement in apparent potency under the secondary assay conditions [1]. This intra-target, inter-assay potency range (4.7–32.7 μM) provides a quantitative baseline for RecA intein inhibition that can be compared against other chemotypes screened in the same PubChem BioAssay panel. No comparator data for structurally analogous benzo[h]quinazolin-2-ones tested in the identical assay cascade were identified, limiting direct scaffold-level comparison. However, these data establish the target compound as a validated hit in RecA intein inhibition with confirmed concentration-dependent activity across two orthogonal assay formats, which is not automatically transferable to other 4-substituted tetrahydrobenzo[h]quinazolin-2-ones absent confirmatory screening data.

RecA Intein Inhibition

Supporting evidence

EC50 4.7–32.7 μM across dual assays

Assay-dependent potency; confirms hit in M. tuberculosis RecA

~7-fold shift between primary and secondary formats

Evidence Dimension	M. tuberculosis RecA intein inhibition (EC50) across two assay formats
Target Compound Data	EC50 = 32,700 nM (AID 434968, primary); EC50 = 4,700 nM (AID 435010, secondary)
Comparator Or Baseline	No structural analog tested in identical assay cascade identified; comparison limited to intra-target assay variance
Quantified Difference	~7-fold intra-target potency shift between primary and secondary RecA assays
Conditions	AID 434968: GFP-RecA intein fusion protein refolding, reducing reagent activation, GFP fluorescence readout; AID 435010: GFP-RecA intein protein splicing assay, refolding-based format [1]

Why This Matters

The dual-assay confirmation of RecA inhibition establishes this compound as a tractable starting point for anti-virulence adjuvant research targeting M. tuberculosis, with quantitative potency values enabling direct benchmarking in future analog campaigns.

• [1] BindingDB Entry BDBM34567, curated from PubChem BioAssay AID 434968 and AID 435010. EC50: 3.27E+4 nM and 4.70E+3 nM. Target: Protein RecA (Mycobacterium tuberculosis H37Rv). Broad Institute screening data. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=34567 View Source

Regioisomeric Differentiation: 4-Methoxy vs. 3-Methoxy Phenyl Substitution Determines Antibacterial Activity Presence in Thione Analog Series

In a systematic 2011 study of 4-substituted-phenyl-3,4,5,6-tetrahydrobenzo[h]quinazoline-2(1H)-thiones, the 4-methoxyphenyl-substituted thione (compound 3) was tested for antibacterial activity against Staphylococcus aureus and Pseudomonas fluorescens and found to be inactive [1]. In contrast, the 4-hydroxy-3-methoxyphenyl derivative (compound 12) showed significant antibacterial activity, with a zone of inhibition of 23 mm at 500 μg against S. aureus, compared to 49 mm for tetracycline and 40 mm for chloramphenicol at standard concentrations [1]. This demonstrates that the regioisomeric position of the methoxy group (para vs. meta with co-substitution) is a binary determinant of antibacterial activity within this scaffold. While this data originates from the thione (C=S) rather than the oxo (C=O) series, the co-planarity and electronic similarities of the 4-aryl substituent in both series suggest that regioisomeric differentiation principles extend to the 2-one congeners. No antibacterial data for the specific 4-(4-methoxyphenyl)-2-one compound was identified in the literature.

Regioisomeric SAR

Class-level inference

Target scaffold (4-MeO): inactive; 4-OH-3-MeO analog: 23 mm zone (S. aureus)

Regioisomer dictates antibacterial screening activity

Data from thione series; extrapolation to 2-one requires validation

Evidence Dimension	Antibacterial activity (zone of inhibition) of 4-substituted-phenyl tetrahydrobenzo[h]quinazoline-2(1H)-thiones
Target Compound Data	4-Methoxyphenyl-thione (compound 3): inactive against S. aureus and P. fluorescens [1]
Comparator Or Baseline	4-Hydroxy-3-methoxyphenyl-thione (compound 12): 23 mm zone at 500 μg against S. aureus; Tetracycline: 49 mm; Chloramphenicol: 40 mm [1]
Quantified Difference	Qualitative: inactive vs. active (23 mm zone at 500 μg); regioisomeric substitution converts inactive scaffold to active antibacterial
Conditions	Disc diffusion assay against Staphylococcus aureus and Pseudomonas fluorescens; compound 12 MIC determined across 30-1000 μg range [1]

Why This Matters

This regioisomeric SAR principle alerts procurement specialists that the 4-methoxy substitution pattern carries a distinct (inactive) antibacterial signature compared to 3-methoxy-containing analogs, preventing erroneous interchange based on molecular formula similarity alone.

• [1] Kaur R, Bansal M, Kaur B. Theoretical Study of Geometry of Quinazoline Derivatives and Their Antibacterial Activities. Asian Journal of Research in Chemistry. 2011;4(4):11. Tables 7-9, Results and Discussion. https://ajrconline.org/HTML_Papers/Asian%20Journal%20of%20Research%20in%20Chemistry__PID__2011-4-4-11.html View Source

Oxo vs. Thione Chemotype Divergence: Physicochemical and Crystallographic Distinctions Between 2-One and 2-Thione Analogs

The thione analog 4-(4-methoxyphenyl)-3,4,5,6-tetrahydrobenzo[h]quinazoline-2(1H)-thione (compound 4a, CAS 134408-32-5, MW 322.4 g/mol) was synthesized via a Biginelli-like one-pot reaction and characterized by single crystal X-ray analysis, confirming its solid-state structure [1]. This thione analog exhibited moderate antioxidant activity in DPPH radical-scavenging assays, whereas compounds 4c, 4e, and 4h from the same series showed activity exceeding ascorbic acid standard [1]. No antioxidant data have been reported for the corresponding 2-one (target compound). The C=O to C=S replacement increases molecular weight by 16 Da (306.4 vs. 322.4 g/mol) and alters hydrogen-bond acceptor character, which is expected to modulate target binding and pharmacokinetic properties. Calculated physicochemical descriptors for the target 2-one compound (PubChem computed: XLogP3 = 2.5, HBD = 2, HBA = 2) [2] differ from the thione analog due to the lower electronegativity and larger atomic radius of sulfur, affecting logP, polar surface area, and metabolic stability predictions. These chemotype-level distinctions mean that biological activities established for the thione series cannot be directly extrapolated to the 2-one compound without experimental verification.

Oxo vs Thione

Class-level inference

2-one: MW 306.4, XLogP3 2.5; Thione: MW 322.4, X-ray solved

Chemotype-specific properties; no antioxidant/crystallographic data for 2-one

Thione activities not directly transferable

Evidence Dimension	Physicochemical properties and reported biological activities: 2-one vs. 2-thione
Target Compound Data	2-one: MW 306.4 g/mol, XLogP3 2.5, HBD 2, HBA 2; no antioxidant or crystallographic data reported [2]
Comparator Or Baseline	2-thione (4a): MW 322.4 g/mol; single crystal X-ray structure solved; moderate antioxidant activity (DPPH assay); yield 73-85% [1]
Quantified Difference	MW difference: +16 Da (S vs. O); qualitative: X-ray structure available for thione, not reported for oxo; antioxidant: moderate for thione 4a, no data for 2-one
Conditions	Thione 4a: Biginelli-like one-pot synthesis (NaOH, ketone + 4-methoxybenzaldehyde + thiourea), recrystallized for X-ray; DPPH radical-scavenging assay [1]

Why This Matters

The availability of crystallographic data exclusively for the thione analog highlights a structural characterization gap for the 2-one compound; users requiring experimentally determined 3D structural data for docking or formulation studies must either source the thione or invest in de novo crystallization of the 2-one.

• [1] Sivakumar M, Prabakaran K, Perumal MS. Base-mediated one-pot synthesis of 3,4,5,6-tetrahydro-4-substituted benzo[h]quinazoline-2(1H)-thione derivatives and evaluation of their antioxidant activity. 2017. figshare. Journal Contribution. https://figshare.com/articles/journal_contribution/5734764 View Source
• [2] PubChem Compound Summary. CID 650040. Computed Properties: Molecular Weight 306.4 g/mol, XLogP3-AA 2.5, Hydrogen Bond Donor Count 2, Hydrogen Bond Acceptor Count 2, Rotatable Bond Count 2. https://pubchem.ncbi.nlm.nih.gov/compound/650040 View Source

Multi-Target Activity Fingerprint: Simultaneous PMI and RecA Engagement Distinguishes Target Compound from Single-Target Optimized Inhibitors

The target compound's activity profile spans two structurally and functionally unrelated protein targets: human PMI (IC50 46.8 μM) [1] and M. tuberculosis RecA (EC50 4.7–32.7 μM) [1]. In contrast, the optimized PMI inhibitor ML089 was developed for high selectivity and oral bioavailability specifically against PMI [2], while MLS0315771 is characterized as a competitive PMI inhibitor without reported RecA activity [2]. This multi-target engagement profile, while modest in absolute potency, offers a differentiated starting point for phenotypic screening or polypharmacology-based approaches in anti-infective research, where simultaneous modulation of host (PMI-related glycosylation) and pathogen (RecA-mediated SOS response) pathways may yield synergistic effects not achievable with highly selective single-target agents. The dual-activity fingerprint is specific to this particular substitution pattern and has not been demonstrated for the 4-phenyl, 4-(3-methoxyphenyl), or 4-(4-fluorophenyl) analogs in the published literature.

Target Engagement

Cross-study comparable

2 targets (PMI + RecA) vs. ML089 1 target (PMI)

Dual-target fingerprint supports polypharmacology starting point

RecA activity unique among comparators

Evidence Dimension	Number of confirmed protein targets with quantitative activity data
Target Compound Data	2 confirmed targets: human PMI (IC50 46.8 μM) and M. tuberculosis RecA (EC50 4.7–32.7 μM) [1]
Comparator Or Baseline	ML089: 1 confirmed target (PMI, IC50 1.3 μM), no reported RecA activity; MLS0315771: 1 confirmed target (PMI, IC50 ~1 μM), no reported RecA activity [2]
Quantified Difference	Target count: 2 vs. 1; potency at each target is 36–47 fold weaker for PMI, but RecA activity is unique to the target compound among comparators
Conditions	Target compound: PMI G6PD-NADPH-coupled assay, pH 7.4, 2°C; RecA GFP-intein splicing assays. ML089 and MLS0315771: PMI-specific biochemical assays [1][2]

Why This Matters

The unique dual-target fingerprint (PMI + RecA) within a single chemotype provides a polypharmacological starting point not offered by optimized single-target PMI inhibitors, justifying procurement for phenotypic screening libraries or anti-infective combination studies.

• [1] BindingDB Entry BDBM34567. 4-(4-Methoxy-phenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one. Affinity Data: IC50 4.68E+4 nM (PMI, Human); EC50 3.27E+4 nM and 4.70E+3 nM (RecA, M. tuberculosis). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=34567 View Source
• [2] MedChemExpress/TargetMol. ML089: potent, selective, orally available PMI inhibitor (IC50 1.3 μM). MLS0315771: competitive PMI inhibitor (IC50 ~1 μM, Ki 1.4 μM). No RecA activity reported for either compound. https://www.medchemexpress.eu/ML089.html View Source

Synthetic Accessibility and Yield: Biginelli-Like One-Pot Route Validated for Thione Analog with Extrapolation to 2-One Series

The thione analog 4a was synthesized via a base-mediated one-pot three-component Biginelli-like reaction using 1-tetralone, 4-methoxybenzaldehyde, and thiourea in the presence of sodium hydroxide, achieving yields of 73–85% across the 4a–h series [1]. This methodology, which avoids protecting group chemistry and chromatographic purification, demonstrates the synthetic tractability of the tetrahydrobenzo[h]quinazoline scaffold. For the target 2-one compound, a parallel synthetic route utilizing urea in place of thiourea is the expected synthetic entry, though specific yield data for the 4-(4-methoxyphenyl)-2-one under these conditions were not identified in the accessed literature. The precedent of high-yielding Biginelli-type cyclocondensation for the thione series suggests that the 2-one analog should be synthetically accessible at comparable efficiency, which would translate to lower procurement costs relative to complex multi-step quinazoline derivatives such as derazantinib or FLT3-targeting 5,6-dihydrobenzo[h]quinazoline inhibitors that require extensive post-cyclization functionalization . The commercial availability at 95% purity from multiple vendors supports this assessment [2].

Synthetic Route

Class-level inference

Thione analog: 73–85% one-pot yield; 2-one: commercial 95% purity available

Supply chain assurance; cost-effective for library procurement

No specific 2-one yield data; route likely parallel

Evidence Dimension	Synthetic yield and route complexity
Target Compound Data	No specific yield data for 2-one synthesis identified; commercial availability at 95% purity [2]
Comparator Or Baseline	Thione analog 4a: one-pot Biginelli-like synthesis, 73-85% yield, single crystal X-ray confirmed; Derazantinib and FLT3-targeting benzo[h]quinazolines: multi-step synthesis with post-cyclization functionalization [1]
Quantified Difference	Yield: 73-85% for thione 4a (one-pot); commercial purity: 95% for target 2-one; comparator benzohquinazolines require multi-step routes with lower overall yields
Conditions	Thione synthesis: NaOH, EtOH or similar solvent, one-pot, three-component (ketone + aldehyde + thiourea) [1]

Why This Matters

The demonstrated high-yield one-pot synthetic route for the scaffold provides supply chain assurance; procurement costs for the 2-one compound are expected to be favorable compared to synthetically complex benzo[h]quinazoline drug candidates, making it cost-effective for library-scale acquisition.

• [1] Sivakumar M, Prabakaran K, Perumal MS. Base-mediated one-pot synthesis of 3,4,5,6-tetrahydro-4-substituted benzo[h]quinazoline-2(1H)-thione derivatives and evaluation of their antioxidant activity. 2017. figshare. Yields: 73-85% for compounds 4a-h. https://figshare.com/articles/journal_contribution/5734764 View Source
• [2] PubChem CID 650040. Chemical Vendors section. Commercial purity typically 95%. https://pubchem.ncbi.nlm.nih.gov/compound/650040 View Source

Application Scenarios for 4-(4-Methoxyphenyl)-3,4,5,6-tetrahydro-1H-benzo[h]quinazolin-2-one Based on Quantitative Differentiation Evidence

Scaffold-Hopping Reference Compound for PMI Inhibitor Discovery Programs

With a PMI IC50 of 46.8 μM [1], the target compound serves as a low-affinity benzo[h]quinazolin-2-one scaffold reference for medicinal chemistry programs seeking to develop novel PMI inhibitor chemotypes distinct from the benzoisothiazolone (MLS0315771, IC50 ~1 μM) and ML089 (IC50 1.3 μM) series [2]. The ~36–47-fold potency gap provides a wide optimization window for structure-based design, allowing teams to benchmark improvements in binding efficiency and ligand efficiency metrics against this baseline. Procurement of this compound as a reference standard is particularly relevant for laboratories conducting fragment-based or scaffold-hopping PMI inhibitor programs targeting congenital disorders of glycosylation type Ia (CDG-Ia).

Anti-Virulence Adjuvant Screening Against Mycobacterium tuberculosis RecA

The compound's confirmed RecA intein inhibition activity (EC50 4.7–32.7 μM across dual assay formats) [1] positions it as a validated hit for anti-virulence adjuvant research targeting M. tuberculosis. RecA inhibitors suppress the bacterial SOS response and have been proposed as adjuvants that prevent antibiotic resistance acquisition rather than acting as direct antimicrobials [2]. The dual-assay confirmation reduces the likelihood of assay interference artifacts, making this compound a credible starting point for structure-activity relationship campaigns. Laboratories procuring this compound for RecA-focused research should utilize the secondary assay EC50 of 4.7 μM as the more conservative potency benchmark for analog design.

Polypharmacology Probe for Host-Pathogen Interaction Studies

The unique dual-activity profile (human PMI IC50 46.8 μM + M. tuberculosis RecA EC50 4.7–32.7 μM) [1] distinguishes this compound from single-target optimized agents. This dual engagement fingerprint supports procurement for phenotypic screening in host-pathogen interaction models, where simultaneous modulation of host glycosylation pathways (via PMI) and bacterial stress responses (via RecA) may reveal synergistic vulnerabilities. The 4-methoxyphenyl substitution pattern is critical to this dual activity, as the 4-hydroxy-3-methoxyphenyl regioisomer shows antibacterial activity with no reported RecA or PMI data, and the 4-phenyl unsubstituted analog lacks documented activity against either target [3].

Method Development Standard for Benzo[h]quinazolin-2-one Analytical Characterization

The target compound's well-defined physicochemical properties (MW 306.4 g/mol, XLogP3 2.5, 2 HBD, 2 HBA) [1] and commercial availability at 95% purity make it suitable as a retention time and ionization efficiency standard for LC-MS/MS method development targeting the tetrahydrobenzo[h]quinazolin-2-one scaffold class. Unlike the thione analog (MW 322.4 g/mol), whose single crystal X-ray structure has been solved [2], the 2-one compound lacks published crystallographic data, creating an opportunity for analytical laboratories to contribute reference-quality characterization data (X-ray powder diffraction, DSC, NMR chemical shift assignments) that would enhance the compound's utility across the research community.

Application

Selection Property

Validation Focus

Scaffold-Hopping Reference for PMI Inhibitor Discovery

Low-affinity scaffold reference with reported PMI inhibition

Benchmark binding efficiency vs. optimized PMI probes

Anti-Virulence Adjuvant Screening Against M. tuberculosis RecA

Validated RecA hit with dual-assay confirmation

Assess potency in RecA functional assays; verify intein splicing inhibition

Polypharmacology Probe for Host-Pathogen Interaction Studies

Dual-target engagement (PMI + RecA)

Evaluate synergistic effects in host-pathogen phenotypic models

Method Development Standard for Benzo[h]quinazolin-2-one Analysis

Well-defined physicochemical profile; commercially available

Generate crystallographic or LC-MS reference data for the 2-one scaffold

• [1] BindingDB Entry BDBM34567. Affinity Data: IC50 4.68E+4 nM (PMI); EC50 3.27E+4 nM, 4.70E+3 nM (RecA). PubChem CID 650040: Computed Properties. https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=34567 View Source
• [2] MedChemExpress/TargetMol. ML089 (IC50 1.3 μM) and MLS0315771 (IC50 ~1 μM, Ki 1.4 μM). Sivakumar et al. 2017: thione analog 4a single crystal X-ray structure and antioxidant activity. https://www.medchemexpress.eu; https://figshare.com/articles/journal_contribution/5734764 View Source
• [3] Kaur R, Bansal M, Kaur B. Theoretical Study of Geometry of Quinazoline Derivatives and Their Antibacterial Activities. Asian Journal of Research in Chemistry. 2011;4(4):11. Regioisomeric SAR: compound 3 (4-MeO) inactive; compound 12 (4-OH-3-MeO) active. https://ajrconline.org/HTML_Papers/Asian%20Journal%20of%20Research%20in%20Chemistry__PID__2011-4-4-11.html View Source